2,4-dimethoxy-N-(6-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)pyridazin-3-yl)benzamide

• IUPAC Name: 2,4-dimethoxy-N-[6-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanylpyridazin-3-yl]benzamide
• InChI: InChI=1S/C19H22N4O4S/c1-26-13-5-6-14(15(11-13)27-2)19(25)20-16-7-8-17(22-21-16)28-12-18(24)23-9-3-4-10-23/h5-8,11H,3-4,9-10,12H2,1-2H3,(H,20,21,25)
• InChI Key: XFDQBJSGUXARNI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)NC2=NN=C(C=C2)SCC(=O)N3CCCC3)OC
• Molecular Formula: C19H22N4O4S
• Molecular Weight: 402.5 g/mol
• CAS No.: 1040647-70-8

Description

2,4-dimethoxy-N-(6-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)pyridazin-3-yl)benzamide is a useful research compound. Its molecular formula is C19H22N4O4S and its molecular weight is 402.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques and Chemical Reactions

The synthesis of complex compounds often involves stepwise methodologies that allow for the creation of intricate molecular structures. For example, a convenient synthesis method was developed for the central skeleton of a macrocyclic antibiotic, showcasing the conversion of specific functional groups into thiazolyl groups via stepwise reactions (Okumura et al., 1998). Such techniques could be relevant for synthesizing or modifying compounds like 2,4-dimethoxy-N-(6-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)pyridazin-3-yl)benzamide.

Molecular Docking and Screening

The development of novel pyridine derivatives, including their synthesis and in vitro screening for antimicrobial and antioxidant activity, demonstrates the potential for designing compounds with specific biological activities (Flefel et al., 2018). This indicates the versatility of pyridine-based compounds in scientific research, particularly in the search for new antimicrobial agents.

Antibacterial Activities

Research into the antibacterial activity and action mechanism of 1,3,4-oxadiazole thioether derivatives, containing various moieties, highlights the importance of structural modifications to enhance biological activity (Song et al., 2017). These findings could inform the design of new compounds with specific antibacterial properties.

Antimicrobial and Antioxidant Activities

The synthesis and evaluation of various heterocyclic compounds for their antimicrobial and antioxidant activities underscore the potential therapeutic applications of synthesized molecules (Zaki et al., 2017). Such studies provide a foundation for further exploration of compounds with specific functional groups for potential use in treating microbial infections and oxidative stress.

Conducting Polymers

The development of conducting polymers from low oxidation potential monomers based on pyrrole via electropolymerization illustrates the application of such compounds in creating materials with unique electrical properties (Sotzing et al., 1996). This research area could be relevant to the development of new materials for electronic devices.

Mechanism of Action

Target of action

The compound contains a pyrrolidine ring , which is a common structure in many biologically active compounds. Pyrrolidine derivatives have been found to bind with high affinity to multiple receptors , which could suggest that “2,4-dimethoxy-N-(6-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)pyridazin-3-yl)benzamide” might interact with various biological targets.

Mode of action

The exact mode of action would depend on the specific targets that this compound interacts with. Given the presence of the pyrrolidine ring, it’s possible that it might interact with targets in a way similar to other pyrrolidine derivatives .

Biochemical pathways

Without specific information on the compound’s targets, it’s difficult to predict the exact biochemical pathways it might affect. Pyrrolidine derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a compound depend on its specific chemical structure. Pyrrolidine derivatives are known to efficiently explore the pharmacophore space due to sp3-hybridization , which might influence the ADME properties of “this compound”.

Result of action

The molecular and cellular effects of the compound’s action would depend on its specific targets and mode of action. As mentioned, pyrrolidine derivatives have been associated with a wide range of biological activities .